
Unveiling the Structure of beta-L-Allopyranose:
A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: beta-L-Allopyranose

CAS No.: 39392-62-6

Cat. No.: B15677700

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Allose, a rare L-enantiomer of the naturally occurring D-allose, presents a unique

stereochemical landscape for exploration in carbohydrate chemistry and drug discovery. As an

epimer of L-glucose at the C3 position, its distinct spatial arrangement of hydroxyl groups

influences its conformational preferences, biological activity, and potential applications. This

technical guide provides an in-depth elucidation of the structure of beta-L-Allopyranose,

detailing its conformational analysis, spectroscopic signature, and methods for its synthesis.

Molecular Structure and Conformational Analysis
beta-L-Allopyranose is a monosaccharide with the chemical formula C₆H₁₂O₆. Its systematic

IUPAC name is (2S,3S,4S,5R,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol. The "L" designation

refers to the stereochemistry at C5, which is enantiomeric to the more common D-sugars. The

"beta" anomer specifies that the hydroxyl group at the anomeric carbon (C1) is in the equatorial

position in the most stable chair conformation.
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The pyranose ring of monosaccharides is not planar and exists predominantly in a chair

conformation. For beta-L-Allopyranose, the most stable conformation is the ¹C₄ chair form.

This conformation is the mirror image of the ⁴C₁ chair conformation of its enantiomer, beta-D-

Allopyranose. In the ¹C₄ conformation of beta-L-Allopyranose, the substituents at each carbon

atom adopt specific axial or equatorial orientations, which dictates the molecule's overall shape

and reactivity. X-ray crystallography studies on racemic D,L-allose have confirmed that L-allose

adopts the ¹C₄ conformation in its beta-pyranose form in the solid state.[1][2]

dot graph beta_L_Allopyranose_Structure { layout=neato; node [shape=plaintext,

fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10,

color="#5F6368"];

// Ring atoms O5 [label="O", pos="0,0.8!"]; C1 [label="C1", pos="1.2,0.5!"]; C2 [label="C2",

pos="1.5,-0.5!"]; C3 [label="C3", pos="0.5,-1.2!"]; C4 [label="C4", pos="-0.8,-1.2!"]; C5

[label="C5", pos="-1.2,0!"];

// Substituents on C1 H1 [label="H", pos="1.8,1!"]; OH1 [label="OH", pos="1.5,-0.1!"];

// Substituents on C2 H2 [label="H", pos="2.2,-0.5!"]; OH2 [label="OH", pos="1.2,-1.2!"];

// Substituents on C3 H3 [label="H", pos="0.8,-1.8!"]; OH3 [label="OH", pos="-0.1,-1.8!"];

// Substituents on C4 H4 [label="H", pos="-1.2,-1.8!"]; OH4 [label="OH", pos="-1.4,-0.6!"];

// Substituents on C5 H5 [label="H", pos="-1.8,0.5!"]; CH2OH [label="CH₂OH", pos="-2,-0.5!"];

// Ring bonds O5 -- C1 [label=""]; C1 -- C2 [label=""]; C2 -- C3 [label=""]; C3 -- C4 [label=""]; C4

-- C5 [label=""]; C5 -- O5 [label=""];

// Substituent bonds C1 -- H1 [style=dashed]; C1 -- OH1; C2 -- H2 [style=dashed]; C2 -- OH2;

C3 -- H3 [style=dashed]; C3 -- OH3; C4 -- H4 [style=dashed]; C4 -- OH4; C5 -- H5

[style=dashed]; C5 -- CH2OH;

// Caption caption [label="Figure 1: Chair conformation of beta-L-Allopyranose (¹C₄).",

pos="0,-2.5!", fontsize=10]; } . Caption: Chair conformation of beta-L-Allopyranose (¹C₄).

Spectroscopic Data for Structural Elucidation
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Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the three-

dimensional structure of organic molecules in solution. The chemical shifts (δ) and coupling

constants (J) of ¹H and ¹³C nuclei provide detailed information about the connectivity and

stereochemistry of the molecule. As L-allose and D-allose are enantiomers, their NMR spectra

in an achiral solvent are identical. The following tables summarize the expected ¹H and ¹³C

NMR chemical shifts for the anomers of L-allopyranose in D₂O.

Table 1: ¹³C NMR Chemical Shifts (ppm) for L-Allose Anomers in D₂O

Carbon α-pyranose β-pyranose α-furanose β-furanose

C1 94.3 94.9 97.5 102.3

C2 68.6 72.8

C3 73.2 72.7

C4 67.6 68.3

C5 68.3 75.1

C6 62.3 62.8

Note: Data is based on the ¹³C NMR spectrum of D-[1-¹³C]allose, which is identical to that of L-

allose.

Table 2: ¹H NMR Chemical Shifts (ppm) and Coupling Constants (Hz) for beta-L-Allopyranose
(Expected)
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Proton Chemical Shift (δ) Coupling Constants (J)

H-1 ~4.8 J₁,₂ = ~8.0 Hz

H-2 ~3.4 J₂,₃ = ~3.0 Hz

H-3 ~3.9 J₃,₄ = ~3.0 Hz

H-4 ~3.7 J₄,₅ = ~1.0 Hz

H-5 ~3.8

H-6a ~3.7
J₆a,₆b = ~12.0 Hz, J₅,₆a = ~5.0

Hz

H-6b ~3.6 J₅,₆b = ~2.0 Hz

Note: These are approximate values based on typical ranges for similar pyranose structures.

Precise values require experimental determination for L-allose.

Optical Rotation
The specific rotation is a physical property of chiral compounds and is a measure of their ability

to rotate the plane of plane-polarized light. As the enantiomer of D-allose, L-allose is expected

to exhibit an equal but opposite specific rotation. The direction of rotation for L-sugars is

typically levorotatory (negative).

Table 3: Physicochemical Properties of L-Allose

Property Value

Molecular Formula C₆H₁₂O₆

Molar Mass 180.156 g/mol

Specific Rotation [α]D Expected to be negative

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15677700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of L-Allose via the Cyanohydrin Reaction with
L-Ribose
This method provides a classical approach to ascend the carbon chain of an aldose, in this

case, converting the five-carbon L-ribose into the six-carbon L-allose and its epimer, L-altrose.
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Methodology:
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Cyanohydrin Formation: L-Ribose is reacted with hydrogen cyanide (generated in situ from

KCN and a weak acid, or using a stabilized form like acetone cyanohydrin) in the presence

of a base catalyst such as pyridine. This reaction adds a nitrile group to the aldehyde,

creating two new stereocenters at C2, resulting in a mixture of epimeric cyanohydrins.

Hydrolysis to Heptonic Acids: The resulting cyanohydrins are hydrolyzed under acidic

conditions (e.g., with sulfuric acid) to convert the nitrile groups into carboxylic acid

functionalities. This yields a mixture of L-allonic acid and L-altronic acid.

Lactonization: The aqueous solution of the heptonic acids is concentrated by evaporation.

This promotes the intramolecular esterification between the carboxylic acid at C1 and the

hydroxyl group at C4, forming the more stable five-membered γ-lactones (L-allono-1,4-

lactone and L-altrono-1,4-lactone).

Reduction to Aldohexoses: The mixture of heptono-γ-lactones is then reduced to the

corresponding aldohexoses. A classical method for this reduction is the use of sodium

amalgam (Na-Hg) in a slightly acidic solution. This step converts the lactones back to the

aldehyde form at C1.

Separation and Purification: The resulting mixture of L-allose and L-altrose is then separated.

This can be a challenging step and often relies on fractional crystallization. L-allose is

typically crystallized from an aqueous ethanol solution.

Biological Context of L-Sugars
While D-sugars, particularly D-glucose, are central to the metabolism of most organisms, L-

sugars are generally not metabolized or are metabolized to a very limited extent.[3] This is due

to the high stereospecificity of the enzymes involved in carbohydrate metabolic pathways. For

example, hexokinase, the enzyme that initiates glycolysis, does not efficiently phosphorylate L-

glucose.[3]

The limited metabolic availability of L-sugars has led to interest in their use as low-calorie

sweeteners and in other pharmaceutical applications. While extensive research has been

conducted on the biological activities of D-allose, including its anti-inflammatory and anti-

proliferative effects, the biological roles of L-allose are less well-defined and remain an active

area of investigation. The unique stereochemistry of beta-L-Allopyranose may lead to novel
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interactions with biological targets, making it a molecule of interest for drug development

professionals.

Conclusion
The structural elucidation of beta-L-Allopyranose reveals a molecule with a defined ¹C₄ chair

conformation and a characteristic spectroscopic fingerprint. While detailed experimental NMR

data for the L-enantiomer is not readily available in the literature, the principles of enantiomeric

identity allow for the confident use of data from its D-counterpart. The synthesis of L-allose,

though challenging, can be achieved through established chemical methods such as the

cyanohydrin reaction. The limited biological metabolism of L-sugars, in general, presents both

opportunities and challenges for their application in the pharmaceutical and food industries.

Further research into the specific biological activities of beta-L-Allopyranose is warranted to

fully unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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